Cas no 1804940-05-3 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804940-05-3
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4812662
• Update Time: 2025-05-22

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)4-2-6(20-10(13,14)15)7(8(11)12)17-5(4)3-16/h2,8H,3,16H2,1H3
• InChI Key： CGGKYIGUIAICFU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OC)C(CN)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate, also known by its CAS number 1804940-05-3, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for innovative applications. In this article, we delve into the structure, synthesis, properties, and applications of this compound, supported by the latest research findings.

The molecular structure of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate is characterized by a pyridine ring with multiple substituents. The presence of an amino group at position 2, a difluoromethyl group at position 6, and a trifluoromethoxy group at position 5 imparts unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such substituted pyridines in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have employed a variety of approaches to synthesize Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate, including multi-component reactions and microwave-assisted synthesis. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. The use of microwave technology has been particularly advantageous, as it reduces reaction time while maintaining high selectivity.

The properties of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate make it an ideal candidate for various applications. In the agricultural sector, this compound has shown promise as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth. Recent field trials have demonstrated its efficacy in controlling invasive weed species without adversely affecting crop plants. Additionally, its role as a building block in pharmaceutical chemistry cannot be overstated. The compound's ability to act as a precursor in the synthesis of complex bioactive molecules has made it a valuable asset in drug discovery programs.

In terms of toxicity and environmental impact, recent studies have focused on understanding the fate of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate in different ecosystems. Research indicates that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to assess its long-term effects on non-target organisms and soil microbiota.

The future prospects for Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate are bright, with ongoing research exploring its potential in advanced materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and flexible electronics. Researchers are also investigating its role as a catalyst in asymmetric synthesis reactions, which could revolutionize the production of chiral compounds.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804940-05-3) is a versatile compound with immense potential across multiple industries. Its unique structure, efficient synthesis methods, and diverse applications underscore its importance in contemporary chemical research. As advancements continue to be made in synthetic chemistry and materials science, this compound is poised to play an even greater role in shaping future innovations.